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Compound of Interest

Compound Name: C.l. Mordant Orange 29

Cat. No.: B15555860

Note on Application as a Fluorescent Probe:

Extensive literature review does not support the use of C.l. 18744, also known as Eriochrome
Blue Black B or Mordant Black 3, as a fluorescent probe in microscopy. Its primary application
in scientific research is as a metallochromic and complexometric indicator, where it exhibits a
distinct color change in the presence of metal ions. While a related compound, Eriochrome
Black T, has been used in a complex with europium to create a specific fluorescent probe,
Eriochrome Blue Black B itself is not recognized for intrinsic fluorescence suitable for
microscopic imaging. The following application notes and protocols are based on its well-
documented use as a chemical indicator and histological stain.

I. Chemical and Physical Properties

Eriochrome Blue Black B is a versatile azo dye with established applications in analytical
chemistry and histology.[1][2] Its utility stems from its ability to form complexes with metal ions,
leading to a visible color change.[1][3]
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Property Value Reference

Eriochrome Blue Black B,
Synonyms [1]
Mordant Black 3, C.l. 14640

Molecular Formula C20H13N2NaOsS

Molecular Weight 416.38 g/mol

CAS Number 3564-14-5

Appearance Black fine crystalline powder [4]
Solubility in Water 20 g/L at 20°C [5]

Absorption Maximum (Amax) 634-644 nm (in pH 10.0 buffer)

pH 9.5 (10 g/L in Hz0 at 20°C)

Il. Primary Application: Complexometric Titration

Eriochrome Blue Black B is widely used as an indicator in complexometric titrations to
determine the concentration of various metal ions, such as calcium (Ca2?*), magnesium (Mg2*),
zinc (Zn?*), and manganese (Mn2+).[3][6][7] This is particularly relevant for determining water
hardness.[1] The dye is blue when free in solution at a pH of 10, and it forms a red complex
with metal ions. During a titration with a chelating agent like EDTA, the endpoint is signaled by
a color change from red to blue as the metal ions are sequestered from the dye.[8]

Experimental Workflow for Complexometric Titration
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Workflow for Water Hardness Determination using Eriochrome Blue Black B
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Caption: Workflow for determining water hardness via complexometric titration.
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Protocol for Water Hardness Determination:

e Preparation of Indicator Solution: Dissolve 0.5 g of Eriochrome Blue Black B in 100 mL of a
suitable solvent like triethanolamine or ethanol.

o Sample Preparation: Take a known volume of the water sample (e.g., 50 mL) in a flask.

o Buffering: Add 1-2 mL of a pH 10 buffer solution (e.g., ammonia-ammonium chloride buffer)
to the water sample. This is crucial for the correct function of the indicator.

« Indicator Addition: Add a few drops of the Eriochrome Blue Black B indicator solution to the
buffered sample. The solution will turn a wine-red color if calcium or magnesium ions are
present.

« Titration: Titrate the sample with a standardized EDTA (ethylenediaminetetraacetic acid)
solution.

» Endpoint Determination: The endpoint of the titration is reached when the color of the
solution changes from wine-red to a distinct blue.

e Calculation: The concentration of the metal ions can be calculated based on the volume of
EDTA solution used.

lll. Application in Histology

Eriochrome Blue Black B is also used as a dye in histological staining, although less commonly
than other dyes. It can be used to visualize certain cellular components.

General Staining Protocol Logic
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General Histological Staining Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15555860?utm_src=pdf-custom-synthesis
https://www.dawnscientific.com/product/eriochrome-blue-black-b/
https://www.chemimpex.com/products/22801
https://www.smolecule.com/products/s885192
https://www.himedialabs.com/in/grm4238-eriochrome-blue-black-b-hi-cert.html
https://www.chembk.com/en/chem/Eriochrome%20Blue%20Black%20B
https://gspchem.com/products/eriochrome-blue-black-b/
https://www.thermofisher.com/order/catalog/product/J63396.36
https://www.thermofisher.com/order/catalog/product/J63396.36
https://en.wikipedia.org/wiki/Eriochrome_Black_T
https://www.benchchem.com/product/b15555860#c-i-18744-as-a-fluorescent-probe-in-microscopy
https://www.benchchem.com/product/b15555860#c-i-18744-as-a-fluorescent-probe-in-microscopy
https://www.benchchem.com/product/b15555860#c-i-18744-as-a-fluorescent-probe-in-microscopy
https://www.benchchem.com/product/b15555860#c-i-18744-as-a-fluorescent-probe-in-microscopy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555860?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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